2-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(3-(trifluoromethyl)benzyl)acetamide

• IUPAC Name: 2-(4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-[[3-(trifluoromethyl)phenyl]methyl]acetamide
• InChI: InChI=1S/C20H15F3N4O2/c21-20(22,23)13-5-3-4-12(8-13)9-24-16(28)10-27-11-25-17-14-6-1-2-7-15(14)26-18(17)19(27)29/h1-8,11,26H,9-10H2,(H,24,28)
• InChI Key: YDMBVPPBFJGBJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(N2)C(=O)N(C=N3)CC(=O)NCC4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H15F3N4O2
• Molecular Weight: 400.4 g/mol
• CAS No.: 1189669-29-1

Description

2-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(3-(trifluoromethyl)benzyl)acetamide is a useful research compound. Its molecular formula is C20H15F3N4O2 and its molecular weight is 400.361. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

A study conducted by Debnath & Ganguly (2015) synthesized a series of acetamide derivatives, including structures similar to 2-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(3-(trifluoromethyl)benzyl)acetamide. These compounds were evaluated for their antibacterial and antifungal activities against various pathogenic microorganisms. Some of these derivatives showed promising antibacterial and antifungal properties, indicating potential applications in developing new antimicrobial agents (Debnath & Ganguly, 2015).

Corrosion Inhibition

Yıldırım & Cetin (2008) explored the synthesis of acetamide derivatives, including those with structures akin to the compound , for their application as corrosion inhibitors. These compounds were tested with steel coupons in acidic and mineral oil mediums, showing significant corrosion prevention efficiencies. This research highlights the potential use of such compounds in protecting metals from corrosion, which could be beneficial in various industrial applications (Yıldırım & Cetin, 2008).

Antitumor Activity

Albratty, El-Sharkawy, & Alam (2017) synthesized various heterocyclic compounds derived from acetamide derivatives, showcasing their antitumor activities against different cell lines. The study indicates that some of these synthesized compounds, which are structurally related to this compound, exhibit promising inhibitory effects on tumor cell growth. This finding suggests potential applications in cancer therapy and the development of new antitumor agents (Albratty, El-Sharkawy, & Alam, 2017).

Insecticidal Properties

Fadda, Salam, Tawfik, Anwar, & Etman (2017) utilized a precursor structurally related to this compound for the synthesis of various heterocycles. These compounds were assessed as insecticidal agents against the cotton leafworm, Spodoptera littoralis, showing effective insecticidal activity. This research opens up possibilities for developing new, environmentally friendly insecticides (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).